Cas no 769972-01-2 (6-(3-formylphenyl)pyridine-3-carbonitrile)

• Product Name: 6-(3-formylphenyl)pyridine-3-carbonitrile
• CAS No: 769972-01-2
• MF: C₁₃H₈N₂O
• MW: 208.21542263031
• CID: 551285
• PubChem ID: 84819760
• Update Time: 2025-06-25

6-(3-formylphenyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,6-(3-formylphenyl)-
• 2-(3-formylphenyl)pyridine-3-carbonitrile
• 3-(3-CYANOPYRIDIN-2-YL)BENZALDEHYDE
• 3-(3-CYANO(PYRIDIN-2-YL))BENZALDEHYDE
• 3-(4-(Trifluoromethyl)pyridin-2-yl)benzaldehyde
• 3-(4-Cyanopyridin-2-yl)benzaldehyde
• 3-(5-(Trifluoromethyl)pyridin-2-yl)benzaldehyde
• 3-(5-Cyanopyridin-2-yl)benzaldehyde
• 3-(5-Nitropyridin-2-yl)benzaldehyde
• 3-(6-(Trifluoromethyl)pyridin-2-yl)benzaldehyde
• 3-Pyridinecarbonitrile,6-(3-formylphenyl)
• 6-(3-formylphenyl)nicotinonitrile
• 6-(3-formylphenyl)pyridine-3-carbonitrile
• CS-0455558
• 6-(3-formylphenyl)-nicotinonitrile
• 769972-01-2
• SCHEMBL6061092
• HBIQGGHUKFQTOM-UHFFFAOYSA-N
• DB-169259
• 6-(3-Formylphenyl)-3-pyridinecarbonitrile

• Inchi： 1S/C13H8N2O/c14-7-11-4-5-13(15-8-11)12-3-1-2-10(6-12)9-16/h1-6,8-9H
• InChI Key： HBIQGGHUKFQTOM-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C1C=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 208.06400
• Monoisotopic Mass: 208.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 53.75000
• LogP: 2.43278

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3-formylphenyl)pyridine-3-carbonitrile

Introduction to 6-(3-formylphenyl)pyridine-3-carbonitrile (CAS No. 769972-01-2)

6-(3-formylphenyl)pyridine-3-carbonitrile, with the CAS number 769972-01-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its pyridine core and a formyl-substituted phenyl group, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 6-(3-formylphenyl)pyridine-3-carbonitrile is C₁₄H₁₀N₂O, and its molecular weight is approximately 218.24 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain synthetic processes where aqueous conditions are undesirable.

In the realm of medicinal chemistry, 6-(3-formylphenyl)pyridine-3-carbonitrile has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against a specific kinase implicated in cancer progression. This finding underscores the compound's potential as a scaffold for the design of targeted cancer therapies.

Beyond its medicinal applications, 6-(3-formylphenyl)pyridine-3-carbonitrile has also found utility in materials science. The presence of the formyl group and the pyridine ring provides opportunities for functionalization and conjugation with other molecules, making it an attractive building block for the synthesis of advanced materials. Researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the development of conjugated polymers with tunable electronic properties. These polymers have shown promise in applications such as organic photovoltaics and field-effect transistors.

In synthetic organic chemistry, the versatility of 6-(3-formylphenyl)pyridine-3-carbonitrile lies in its ability to undergo a wide range of chemical transformations. The formyl group can be readily converted into other functional groups through reactions such as reduction to an alcohol or aldehyde, or condensation with nucleophiles to form imines or hydrazones. The pyridine ring can also be functionalized through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions. These transformations enable the synthesis of diverse derivatives with tailored properties for specific applications.

The synthesis of 6-(3-formylphenyl)pyridine-3-carbonitrile has been reported using various methodologies. One common approach involves the condensation of 3-cyanopyridine with 3-formylbenzaldehyde followed by cyclization under appropriate conditions. This method provides good yields and can be scaled up for industrial production. Alternative synthetic routes have also been explored to improve efficiency and reduce environmental impact. For example, a recent study published in Organic Letters described a one-pot synthesis using microwave-assisted conditions, which significantly shortened reaction times and minimized byproduct formation.

The safety profile of 6-(3-formylphenyl)pyridine-3-carbonitrile is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safe use. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working under well-ventilated conditions to minimize exposure risks.

In conclusion, 6-(3-formylphenyl)pyridine-3-carbonitrile (CAS No. 769972-01-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers exploring new frontiers in medicinal chemistry, materials science, and synthetic organic chemistry. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of scientific innovation.